Cas no 2413870-12-7 (3-(2-aminopropoxy)-4-chlorobenzoic acid)

• Product Name: 3-(2-aminopropoxy)-4-chlorobenzoic acid
• CAS No: 2413870-12-7
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 6032541
• PubChem ID: 146049720
• Update Time: 2025-05-20

3-(2-aminopropoxy)-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminopropoxy)-4-chlorobenzoic acid
• 2413870-12-7
• EN300-23001107

• Inchi： 1S/C10H12ClNO3/c1-6(12)5-15-9-4-7(10(13)14)2-3-8(9)11/h2-4,6H,5,12H2,1H3,(H,13,14)
• InChI Key： PLMGSACCSBSVBU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1OCC(C)N

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-(2-aminopropoxy)-4-chlorobenzoic acid

Introduction to 3-(2-aminopropoxy)-4-chlorobenzoic acid (CAS No. 2413870-12-7)

3-(2-aminopropoxy)-4-chlorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2413870-12-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a benzoic acid core substituted with an amino group at the 2-position and a propoxy chain at the 3-position, along with a chlorine atom at the 4-position, exhibits unique structural and chemical properties that make it a promising candidate for various applications.

The molecular structure of 3-(2-aminopropoxy)-4-chlorobenzoic acid contributes to its versatility, enabling it to interact with biological targets in multiple ways. The presence of both an amino group and an ether linkage in its structure allows for hydrogen bonding and hydrophobic interactions, respectively, which are critical for drug-receptor binding affinity. Furthermore, the chlorine substituent at the 4-position can modulate electronic properties and influence metabolic stability, making this compound a valuable scaffold for medicinal chemists.

In recent years, there has been growing interest in developing novel compounds with benzoic acid derivatives due to their broad spectrum of biological activities. 3-(2-aminopropoxy)-4-chlorobenzoic acid has been investigated for its potential pharmacological effects, particularly in the context of anti-inflammatory and antioxidant properties. Studies have suggested that this compound may exert its effects by modulating enzyme activity and signaling pathways associated with inflammation and oxidative stress.

One of the most compelling aspects of 3-(2-aminopropoxy)-4-chlorobenzoic acid is its synthetic accessibility. The benzoic acid core is a well-established pharmacophore, and modifications at specific positions have been shown to enhance biological activity. The propoxy group introduces a flexible side chain that can be further functionalized, allowing for the creation of analogs with tailored properties. This synthetic flexibility makes 3-(2-aminopropoxy)-4-chlorobenzoic acid an attractive starting point for drug discovery programs targeting various therapeutic areas.

Recent research has also explored the role of 3-(2-aminopropoxy)-4-chlorobenzoic acid in modulating immune responses. Preclinical studies have indicated that this compound may interfere with key inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. This mechanism suggests potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its antioxidant properties may contribute to protecting against oxidative damage caused by reactive oxygen species.

The pharmacokinetic profile of 3-(2-aminopropoxy)-4-chlorobenzoic acid is another area of interest. Due to its molecular structure, it is expected to exhibit moderate solubility in both water and lipids, which could facilitate absorption and distribution throughout the body. Furthermore, the presence of functional groups that can undergo metabolic transformations suggests that this compound may be subject to biotransformation in vivo, potentially influencing its half-life and bioavailability.

In conclusion, 3-(2-aminopropoxy)-4-chlorobenzoic acid (CAS No. 2413870-12-7) represents a promising compound with diverse pharmacological potential. Its unique structural features enable interactions with biological targets relevant to inflammation, oxidative stress, and immune modulation. As research continues to uncover new applications for benzoic acid derivatives, 3-(2-aminopropoxy)-4-chlorobenzoic acid is poised to play a significant role in the development of novel therapeutic agents.